(2S,4S)-5-Ethoxy-2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid

• IUPAC Name: (2S,4S)-5-ethoxy-2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
• InChI: InChI=1S/C12H20FNO6/c1-5-19-10(17)8(6-7(13)9(15)16)14-11(18)20-12(2,3)4/h7-8H,5-6H2,1-4H3,(H,14,18)(H,15,16)/t7-,8-/m0/s1
• InChI Key: KOXCXKWLHBYTDF-YUMQZZPRSA-N
• Canonical SMILES: CCOC(=O)C(CC(C(=O)O)F)NC(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)[C@H](C[C@@H](C(=O)O)F)NC(=O)OC(C)(C)C
• Molecular Formula: C12H20FNO6
• Molecular Weight: 293.29 g/mol

Description

(2S,4S)-5-Ethoxy-2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid is a useful research compound. Its molecular formula is C12H20FNO6 and its molecular weight is 293.291. The purity is usually 95%.
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Scientific Research Applications

Liquid Chromatography-Mass Spectrometry Applications

• Metabolism Study : This compound was involved in a study where the in vitro metabolism of a peptidomimetic inhibitor of rhinovirus 3C protease was examined. The research used liquid chromatography (LC)-tandem mass spectrometry and LC-NMR methods to characterize the metabolites, including various hydroxylation products (Zhang et al., 2001).

Synthesis and Evaluation in Imaging

• PET Imaging Probes for Alzheimer's : A study synthesized and evaluated two radiofluoro-pegylated phenylbenzoxazole derivatives for imaging cerebral β-amyloid plaques in Alzheimer's disease using positron emission tomography (PET) (Cui et al., 2012).
• Fluorescent Probe for β-amyloids : The synthesis of a fluorescent probe for β-amyloids was achieved, providing a tool for the molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).

Synthesis of Specific Derivatives

• Synthesis of γ‐Fluorinated α‐Amino Acids : Research focused on the stereoselective synthesis of γ‐fluorinated α‐amino acids, which are important in various biochemical applications (Laue et al., 2000).

Radiochemical Synthesis

• PET Radioligand Synthesis : A study involved the synthesis of a potential radioligand for serotonin uptake sites in the human brain, using carbon-11 labeling (Matarrese et al., 1997).

Antibacterial Activities

• Antibacterial Agent Synthesis : The synthesis of fluorinated arbekacin analogs, which showed almost the same antibacterial activities as that of arbekacin, but lower toxicity (Takahashi et al., 1998).

Synthesis for Tumor Imaging

• Glutamine Derivative for Tumor Imaging : This compound was synthesized for tumor imaging, showing properties that may facilitate targeting the system L transporter associated with enhanced glutamine metabolism in cancer cells (Huang et al., 2019).